Cas no 31301-46-9 (3,5-Dimethylisoxazole-4-carbonitrile)

3,5-Dimethylisoxazole-4-carbonitrile is a heterocyclic organic compound featuring an isoxazole ring substituted with methyl groups at the 3- and 5-positions and a nitrile functional group at the 4-position. This structure imparts reactivity suitable for use as a versatile intermediate in pharmaceutical and agrochemical synthesis. Its nitrile group enables further functionalization through hydrolysis, reduction, or cyclization reactions, while the isoxazole core contributes to stability and selectivity in target applications. The compound is typically employed in the development of bioactive molecules, including potential drug candidates, due to its balanced reactivity and compatibility with diverse synthetic pathways. Proper handling under controlled conditions is recommended due to its potential sensitivity.

3,5-Dimethylisoxazole-4-carbonitrile structure

31301-46-9 structure

Product Name:3,5-Dimethylisoxazole-4-carbonitrile

CAS No:31301-46-9

MF:C₆H₆N₂O

MW:122.12464094162

MDL:MFCD02681974

CID:303565

PubChem ID:2776140

Update Time:2025-05-26

3,5-Dimethylisoxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 3,5-Dimethylisoxazole-4-carbonitrile
- 3,5-dimethyl-1,2-oxazole-4-carbonitrile
- 3,5-dimethyl-4-isoxazolecarbonitrile
- 4-Isoxazolecarbonitrile,3,5-dimethyl-
- 3,5-Dimethyl-4-cyano-isoxazol
- 3,5-Dimethylisoxazol-4-carbonsaeurenitril
- 3.5-Dimethyl-isoxazol-carbonsaeure-(4)-nitril
- 4-cyano-3,5-dimethylisoxazole
- 4-cyano-3,5-dimethylisoxazoline
- 4-Isoxazolecarbonitrile,3,5-dimethyl
- dimethyl-1,2-oxazole-4-carbonitrile
- MFCD02681974
- 31301-46-9
- AKOS003673054
- 3,5-dimethyl-4-isoxazolecarbonitrile, AldrichCPR
- Z381355226
- PS-4238
- SCHEMBL22795792
- CS-0206402
- FT-0614676
- EN300-222110
- DTXSID70379836
- 4-Isoxazolecarbonitrile, 3,5-dimethyl-
- DB-026016
- G66368
- MDL： MFCD02681974
- Inchi： 1S/C6H6N2O/c1-4-6(3-7)5(2)9-8-4/h1-2H3
- InChI Key： NBLIVFMKDQOTHN-UHFFFAOYSA-N
- SMILES： O1C(C)=C(C#N)C(C)=N1

Computed Properties

Exact Mass: 122.04800
Monoisotopic Mass: 122.048012819g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 148
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 49.8Å²

Experimental Properties

Density: 1.13
Melting Point: 46 °C
Boiling Point: 248.7°C at 760 mmHg
Flash Point: 104.2 °C
Refractive Index: 1.487
PSA: 49.82000
LogP: 1.16308

3,5-Dimethylisoxazole-4-carbonitrile Security Information

Hazard Category Code： 22
Hazardous Material Identification：
Storage Condition：Sealed in dry,2-8°C

3,5-Dimethylisoxazole-4-carbonitrile Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3,5-Dimethylisoxazole-4-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	OR22975-250mg	3,5-Dimethylisoxazole-4-carbonitrile	31301-46-9		250mg	£45.00	2025-02-19
Apollo Scientific	OR22975-1g	3,5-Dimethylisoxazole-4-carbonitrile	31301-46-9		1g	£142.00	2025-02-19
Apollo Scientific	OR22975-5g	3,5-Dimethylisoxazole-4-carbonitrile	31301-46-9		5g	£300.00	2025-02-19
Chemenu	CM122660-1g	3,5-dimethylisoxazole-4-carbonitrile	31301-46-9	95%	1g	$282	2021-08-05
Chemenu	CM122660-5g	3,5-dimethylisoxazole-4-carbonitrile	31301-46-9	95%	5g	$904	2021-08-05
TRC	D478598-10mg	3,5-Dimethylisoxazole-4-carbonitrile	31301-46-9		10mg	$ 50.00	2022-06-05
TRC	D478598-50mg	3,5-Dimethylisoxazole-4-carbonitrile	31301-46-9		50mg	$ 70.00	2022-06-05
TRC	D478598-100mg	3,5-Dimethylisoxazole-4-carbonitrile	31301-46-9		100mg	$ 95.00	2022-06-05
Chemenu	CM122660-1g	3,5-dimethylisoxazole-4-carbonitrile	31301-46-9	95%	1g	$282	2023-03-07
Chemenu	CM122660-5g	3,5-dimethylisoxazole-4-carbonitrile	31301-46-9	95%	5g	$904	2023-03-07

3,5-Dimethylisoxazole-4-carbonitrile Suppliers

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(CAS:31301-46-9)3,5-Dimethylisoxazole-4-carbonitrile

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Stock Status:in Stock

Quantity:1g

Purity:99%

Pricing Information Last Updated:Thursday, 29 August 2024 23:29

Price ($):177.0

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

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